Cas no 17658-53-6 (2-Hexadecyl-octadecanoic Acid Methyl Ester)

2-Hexadecyl-octadecanoic Acid Methyl Ester is a branched-chain fatty acid ester with a high molecular weight, characterized by its long alkyl substituents. This compound exhibits excellent thermal stability and low volatility, making it suitable for applications requiring prolonged heat resistance. Its hydrophobic nature contributes to strong lubricating properties, which are beneficial in industrial formulations such as metalworking fluids and synthetic lubricants. The ester's branched structure enhances solubility in nonpolar matrices, facilitating its use as a plasticizer or viscosity modifier in polymer systems. Additionally, its chemical inertness ensures compatibility with a wide range of additives, offering versatility in specialty chemical applications.

2-Hexadecyl-octadecanoic Acid Methyl Ester structure

17658-53-6 structure

Product Name:2-Hexadecyl-octadecanoic Acid Methyl Ester

CAS No:17658-53-6

MF:C₃₅H₇₀O₂

MW:522.92911195755

CID:2086093

Update Time:2025-10-29

2-Hexadecyl-octadecanoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

- 2-Hexadecyl-octadecanoic Acid Methyl Ester
- WANORRUFCGHSKG-UHFFFAOYSA-N
- Inchi： 1S/C35H70O2/c1-4-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34(35(36)37-3)33-31-29-27-25-23-21-19-17-15-13-11-9-7-5-2/h34H,4-33H2,1-3H3
- InChI Key： WANORRUFCGHSKG-UHFFFAOYSA-N
- SMILES： C(OC)(=O)C(CCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCC

2-Hexadecyl-octadecanoic Acid Methyl Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	H293805-250mg	2-Hexadecyl-octadecanoic Acid Methyl Ester	17658-53-6	250mg	$ 227.00	2023-09-07
TRC	H293805-2.5g	2-Hexadecyl-octadecanoic Acid Methyl Ester	17658-53-6	2.5g	$ 1748.00	2023-09-07
AN HUI ZE SHENG Technology Co., Ltd.	H293805-250mg	Methyl2-hexadecyloctadecanoate	17658-53-6	250mg	￥1800.00	2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.	H293805-2.5g	Methyl2-hexadecyloctadecanoate	17658-53-6	2.5g	￥14400.00	2023-09-15
A2B Chem LLC	AX36224-250mg	2-Hexadecyl-octadecanoicAcidMethylEster	17658-53-6	250mg	$338.00	2024-04-20
A2B Chem LLC	AX36224-2.5g	2-Hexadecyl-octadecanoicAcidMethylEster	17658-53-6	2.5g	$1794.00	2024-04-20

2-Hexadecyl-octadecanoic Acid Methyl Ester Related Literature

1. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
2. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
3. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
4. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525

Additional information on 2-Hexadecyl-octadecanoic Acid Methyl Ester

2-Hexadecyl-octadecanoic Acid Methyl Ester (CAS No. 17658-53-6): A Comprehensive Overview

2-Hexadecyl-octadecanoic Acid Methyl Ester, identified by the CAS number 17658-53-6, is a specialized chemical compound with significant applications in various industries. This compound, also referred to as methyl hexadecyl octadecanoate, is a long-chain ester derived from the reaction of hexadecanol and octadecanoic acid. Its unique chemical structure and properties make it a valuable ingredient in personal care products, food additives, and industrial applications.

The molecular formula of 2-Hexadecyl-octadecanoic Acid Methyl Ester is C24H48O2, with a molecular weight of approximately 368.6 g/mol. It exists as a white to off-white solid at room temperature and has a melting point ranging between 40°C to 50°C. The compound is poorly soluble in water but exhibits excellent solubility in organic solvents such as ethanol, ethyl acetate, and chloroform. These physical properties make it suitable for use in formulations requiring controlled release and stability.

One of the most notable applications of 2-Hexadecyl-octadecanoic Acid Methyl Ester is in the cosmetics and personal care industry. It is widely used as an emollient, providing skin-soothing properties and enhancing the texture of skincare products. Recent studies have highlighted its ability to improve skin barrier function, making it an effective ingredient in anti-aging and moisturizing formulations. Additionally, its long-chain structure contributes to the formation of protective films on the skin, reducing transepidermal water loss (TEWL) and enhancing product efficacy.

In the food industry, methyl hexadecyl octadecanoate serves as a food additive, specifically as an emulsifier and stabilizer. It helps in maintaining the consistency of food products such as dressings, sauces, and baked goods. Recent research has explored its role in improving the shelf life of food items by preventing lipid oxidation and microbial growth. This has positioned it as a promising alternative to traditional synthetic stabilizers, aligning with the growing consumer demand for natural and sustainable ingredients.

The industrial sector also benefits from the unique properties of 2-Hexadecyl-octadecanoic Acid Methyl Ester. It is employed as a lubricant additive in machinery oils and greases due to its excellent friction-reducing capabilities. Studies have demonstrated its ability to enhance wear resistance and reduce energy consumption in mechanical systems, making it a valuable component in high-performance lubricants.

From an environmental perspective, recent advancements have focused on the biodegradability of methyl hexadecyl octadecanoate. Research indicates that it undergoes rapid microbial degradation under aerobic conditions, minimizing its environmental footprint compared to conventional petroleum-based esters. This aligns with global efforts to develop eco-friendly chemical solutions that support sustainability goals.

In conclusion, 2-Hexadecyl-octadecanoic Acid Methyl Ester (CAS No. 17658-53-6) is a versatile compound with diverse applications across multiple industries. Its unique chemical properties, coupled with recent research findings on its biodegradability and functional benefits, underscore its importance as a valuable ingredient in modern formulations. As industries continue to prioritize innovation and sustainability, this compound is poised to play an increasingly significant role in shaping future product development strategies.